Cas no 2411245-82-2 (Methyl 1-[2-chloropropanoyl(cyclopropyl)amino]cyclobutane-1-carboxylate)

• Product Name: Methyl 1-[2-chloropropanoyl(cyclopropyl)amino]cyclobutane-1-carboxylate
• CAS No: 2411245-82-2
• MF: C₁₂H₁₈ClNO₃
• MW: 259.729222774506
• CID: 5356065
• Update Time: 2025-05-24

Methyl 1-[2-chloropropanoyl(cyclopropyl)amino]cyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Z3774922663
• methyl 1-(2-chloro-N-cyclopropylpropanamido)cyclobutane-1-carboxylate
• Methyl 1-[2-chloropropanoyl(cyclopropyl)amino]cyclobutane-1-carboxylate

• Inchi： 1S/C12H18ClNO3/c1-8(13)10(15)14(9-4-5-9)12(6-3-7-12)11(16)17-2/h8-9H,3-7H2,1-2H3
• InChI Key： SSLARKSHFQLYSL-UHFFFAOYSA-N
• SMILES： ClC(C)C(N(C1CC1)C1(C(=O)OC)CCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 337
• XLogP3: 1.9
• Topological Polar Surface Area: 46.6

Additional information on Methyl 1-[2-chloropropanoyl(cyclopropyl)amino]cyclobutane-1-carboxylate

Methyl 1-[2-chloropropanoyl(cyclopropyl)amino]cyclobutane-1-carboxylate: A Comprehensive Overview

The compound Methyl 1-[2-chloropropanoyl(cyclopropyl)amino]cyclobutane-1-carboxylate (CAS No. 2411245-82-2) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a cyclobutane ring, a cyclopropyl group, and a chloro-substituted propanoyl moiety, all interconnected through an amide bond and a methyl ester group. The combination of these structural elements contributes to its distinctive chemical properties and biological activity.

Recent studies have highlighted the importance of cyclobutane-containing compounds in drug discovery due to their ability to induce specific stereochemical effects and enhance molecular stability. The presence of the cyclopropyl group further adds to the compound's uniqueness, as cyclopropane rings are known for their strain-induced reactivity and potential for forming novel interactions in biological systems. Additionally, the chloro-substituted propanoyl group introduces electronic diversity, which can influence the compound's solubility, permeability, and binding affinity to target proteins.

The synthesis of Methyl 1-[2-chloropropanoyl(cyclopropyl)amino]cyclobutane-1-carboxylate involves a multi-step process that typically begins with the preparation of the cyclobutane ring system. This is often achieved through either thermal or photochemical cyclization reactions, depending on the desired stereochemistry and ring size control. The subsequent introduction of the cyclopropyl group requires precise control over reaction conditions to ensure selective substitution and avoid unwanted by-products.

One of the most promising applications of this compound lies in its potential as a lead molecule in medicinal chemistry. Researchers have demonstrated that cyclobutane-based compounds can serve as templates for designing inhibitors of various enzymes and receptors involved in disease pathways. For instance, recent studies have explored the ability of this compound to modulate the activity of kinases, which are critical targets in cancer therapy.

In addition to its pharmacological applications, Methyl 1-[2-chloropropanoyl(cyclopropyl)amino]cyclobutane-1-carboxylate has shown interesting properties in materials science. Its rigid structure and unique electronic characteristics make it a candidate for use in advanced polymer systems or as a building block for nanostructured materials.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Recent research has focused on identifying microorganisms capable of metabolizing similar structures, with promising results suggesting that biodegradation could be an effective strategy for managing waste streams containing this compound.

In conclusion, Methyl 1-[2-chloropropanoyl(cyclopropyl)amino]cyclobutane-1-carboxylate (CAS No. 2411245-82-2) represents a fascinating intersection of organic chemistry, pharmacology, and materials science. Its complex structure offers numerous opportunities for innovation across diverse fields, while ongoing research continues to uncover new insights into its properties and applications.